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molecular formula C9H12O B081561 1-Phenyl-2-propanol CAS No. 14898-87-4

1-Phenyl-2-propanol

Cat. No. B081561
CAS RN: 14898-87-4
M. Wt: 136.19 g/mol
InChI Key: WYTRYIUQUDTGSX-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US04605697

Procedure details

In a 4 liter three-necked flask fitted with a mechanical stirrer and a reflux condenser, were placed 1500 ml of water, 150 g of sodium hydroxide (pellets), 190 ml of ethanol and 180 g of phenylacetone. The mixture was stirred and heated to 80° C., and 150 g of Raney alloy was added very cautiously by small amounts over about 1 hour. During the addition, heating was discontinued and the temperature was maintained at 85°-87° C.
Name
water
Quantity
1500 mL
Type
reactant
Reaction Step One
Name
sodium hydroxide
Quantity
150 g
Type
reactant
Reaction Step Two
Name
phenylacetone
Quantity
180 g
Type
reactant
Reaction Step Three
Name
ethanol
Quantity
190 mL
Type
solvent
Reaction Step Four
Name
1-phenyl-2-propanol

Identifiers

REACTION_CXSMILES
O.[OH-].[Na+].[C:4]1([CH2:10][C:11](=[O:13])[CH3:12])[CH:9]=[CH:8][CH:7]=[CH:6][CH:5]=1>C(O)C>[C:4]1([CH2:10][CH:11]([OH:13])[CH3:12])[CH:9]=[CH:8][CH:7]=[CH:6][CH:5]=1 |f:1.2|

Inputs

Step One
Name
water
Quantity
1500 mL
Type
reactant
Smiles
O
Step Two
Name
sodium hydroxide
Quantity
150 g
Type
reactant
Smiles
[OH-].[Na+]
Step Three
Name
phenylacetone
Quantity
180 g
Type
reactant
Smiles
C1(=CC=CC=C1)CC(C)=O
Step Four
Name
ethanol
Quantity
190 mL
Type
solvent
Smiles
C(C)O

Conditions

Temperature
Control Type
UNSPECIFIED
Setpoint
80 °C
Stirring
Type
CUSTOM
Details
The mixture was stirred
Rate
UNSPECIFIED
RPM
0
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

CUSTOM
Type
CUSTOM
Details
In a 4 liter three-necked flask fitted with a mechanical stirrer and a reflux condenser
ADDITION
Type
ADDITION
Details
150 g of Raney alloy was added very cautiously by small amounts over about 1 hour
Duration
1 h
ADDITION
Type
ADDITION
Details
During the addition
TEMPERATURE
Type
TEMPERATURE
Details
heating
TEMPERATURE
Type
TEMPERATURE
Details
the temperature was maintained at 85°-87° C.

Outcomes

Product
Name
1-phenyl-2-propanol
Type
Smiles
C1(=CC=CC=C1)CC(C)O

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.
Patent
US04605697

Procedure details

In a 4 liter three-necked flask fitted with a mechanical stirrer and a reflux condenser, were placed 1500 ml of water, 150 g of sodium hydroxide (pellets), 190 ml of ethanol and 180 g of phenylacetone. The mixture was stirred and heated to 80° C., and 150 g of Raney alloy was added very cautiously by small amounts over about 1 hour. During the addition, heating was discontinued and the temperature was maintained at 85°-87° C.
Name
water
Quantity
1500 mL
Type
reactant
Reaction Step One
Name
sodium hydroxide
Quantity
150 g
Type
reactant
Reaction Step Two
Name
phenylacetone
Quantity
180 g
Type
reactant
Reaction Step Three
Name
ethanol
Quantity
190 mL
Type
solvent
Reaction Step Four
Name
1-phenyl-2-propanol

Identifiers

REACTION_CXSMILES
O.[OH-].[Na+].[C:4]1([CH2:10][C:11](=[O:13])[CH3:12])[CH:9]=[CH:8][CH:7]=[CH:6][CH:5]=1>C(O)C>[C:4]1([CH2:10][CH:11]([OH:13])[CH3:12])[CH:9]=[CH:8][CH:7]=[CH:6][CH:5]=1 |f:1.2|

Inputs

Step One
Name
water
Quantity
1500 mL
Type
reactant
Smiles
O
Step Two
Name
sodium hydroxide
Quantity
150 g
Type
reactant
Smiles
[OH-].[Na+]
Step Three
Name
phenylacetone
Quantity
180 g
Type
reactant
Smiles
C1(=CC=CC=C1)CC(C)=O
Step Four
Name
ethanol
Quantity
190 mL
Type
solvent
Smiles
C(C)O

Conditions

Temperature
Control Type
UNSPECIFIED
Setpoint
80 °C
Stirring
Type
CUSTOM
Details
The mixture was stirred
Rate
UNSPECIFIED
RPM
0
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

CUSTOM
Type
CUSTOM
Details
In a 4 liter three-necked flask fitted with a mechanical stirrer and a reflux condenser
ADDITION
Type
ADDITION
Details
150 g of Raney alloy was added very cautiously by small amounts over about 1 hour
Duration
1 h
ADDITION
Type
ADDITION
Details
During the addition
TEMPERATURE
Type
TEMPERATURE
Details
heating
TEMPERATURE
Type
TEMPERATURE
Details
the temperature was maintained at 85°-87° C.

Outcomes

Product
Name
1-phenyl-2-propanol
Type
Smiles
C1(=CC=CC=C1)CC(C)O

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.
Patent
US04605697

Procedure details

In a 4 liter three-necked flask fitted with a mechanical stirrer and a reflux condenser, were placed 1500 ml of water, 150 g of sodium hydroxide (pellets), 190 ml of ethanol and 180 g of phenylacetone. The mixture was stirred and heated to 80° C., and 150 g of Raney alloy was added very cautiously by small amounts over about 1 hour. During the addition, heating was discontinued and the temperature was maintained at 85°-87° C.
Name
water
Quantity
1500 mL
Type
reactant
Reaction Step One
Name
sodium hydroxide
Quantity
150 g
Type
reactant
Reaction Step Two
Name
phenylacetone
Quantity
180 g
Type
reactant
Reaction Step Three
Name
ethanol
Quantity
190 mL
Type
solvent
Reaction Step Four
Name
1-phenyl-2-propanol

Identifiers

REACTION_CXSMILES
O.[OH-].[Na+].[C:4]1([CH2:10][C:11](=[O:13])[CH3:12])[CH:9]=[CH:8][CH:7]=[CH:6][CH:5]=1>C(O)C>[C:4]1([CH2:10][CH:11]([OH:13])[CH3:12])[CH:9]=[CH:8][CH:7]=[CH:6][CH:5]=1 |f:1.2|

Inputs

Step One
Name
water
Quantity
1500 mL
Type
reactant
Smiles
O
Step Two
Name
sodium hydroxide
Quantity
150 g
Type
reactant
Smiles
[OH-].[Na+]
Step Three
Name
phenylacetone
Quantity
180 g
Type
reactant
Smiles
C1(=CC=CC=C1)CC(C)=O
Step Four
Name
ethanol
Quantity
190 mL
Type
solvent
Smiles
C(C)O

Conditions

Temperature
Control Type
UNSPECIFIED
Setpoint
80 °C
Stirring
Type
CUSTOM
Details
The mixture was stirred
Rate
UNSPECIFIED
RPM
0
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

CUSTOM
Type
CUSTOM
Details
In a 4 liter three-necked flask fitted with a mechanical stirrer and a reflux condenser
ADDITION
Type
ADDITION
Details
150 g of Raney alloy was added very cautiously by small amounts over about 1 hour
Duration
1 h
ADDITION
Type
ADDITION
Details
During the addition
TEMPERATURE
Type
TEMPERATURE
Details
heating
TEMPERATURE
Type
TEMPERATURE
Details
the temperature was maintained at 85°-87° C.

Outcomes

Product
Name
1-phenyl-2-propanol
Type
Smiles
C1(=CC=CC=C1)CC(C)O

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.
Patent
US04605697

Procedure details

In a 4 liter three-necked flask fitted with a mechanical stirrer and a reflux condenser, were placed 1500 ml of water, 150 g of sodium hydroxide (pellets), 190 ml of ethanol and 180 g of phenylacetone. The mixture was stirred and heated to 80° C., and 150 g of Raney alloy was added very cautiously by small amounts over about 1 hour. During the addition, heating was discontinued and the temperature was maintained at 85°-87° C.
Name
water
Quantity
1500 mL
Type
reactant
Reaction Step One
Name
sodium hydroxide
Quantity
150 g
Type
reactant
Reaction Step Two
Name
phenylacetone
Quantity
180 g
Type
reactant
Reaction Step Three
Name
ethanol
Quantity
190 mL
Type
solvent
Reaction Step Four
Name
1-phenyl-2-propanol

Identifiers

REACTION_CXSMILES
O.[OH-].[Na+].[C:4]1([CH2:10][C:11](=[O:13])[CH3:12])[CH:9]=[CH:8][CH:7]=[CH:6][CH:5]=1>C(O)C>[C:4]1([CH2:10][CH:11]([OH:13])[CH3:12])[CH:9]=[CH:8][CH:7]=[CH:6][CH:5]=1 |f:1.2|

Inputs

Step One
Name
water
Quantity
1500 mL
Type
reactant
Smiles
O
Step Two
Name
sodium hydroxide
Quantity
150 g
Type
reactant
Smiles
[OH-].[Na+]
Step Three
Name
phenylacetone
Quantity
180 g
Type
reactant
Smiles
C1(=CC=CC=C1)CC(C)=O
Step Four
Name
ethanol
Quantity
190 mL
Type
solvent
Smiles
C(C)O

Conditions

Temperature
Control Type
UNSPECIFIED
Setpoint
80 °C
Stirring
Type
CUSTOM
Details
The mixture was stirred
Rate
UNSPECIFIED
RPM
0
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

CUSTOM
Type
CUSTOM
Details
In a 4 liter three-necked flask fitted with a mechanical stirrer and a reflux condenser
ADDITION
Type
ADDITION
Details
150 g of Raney alloy was added very cautiously by small amounts over about 1 hour
Duration
1 h
ADDITION
Type
ADDITION
Details
During the addition
TEMPERATURE
Type
TEMPERATURE
Details
heating
TEMPERATURE
Type
TEMPERATURE
Details
the temperature was maintained at 85°-87° C.

Outcomes

Product
Name
1-phenyl-2-propanol
Type
Smiles
C1(=CC=CC=C1)CC(C)O

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.